Cas no 918810-69-2 (Butanamide, N-[3-(aminomethyl)phenyl]-)

• Product Name: Butanamide, N-[3-(aminomethyl)phenyl]-
• CAS No: 918810-69-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 770693
• PubChem ID: 20117780
• Update Time: 2025-06-08

Butanamide, N-[3-(aminomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[3-(aminomethyl)phenyl]-
• N-[3-(aminomethyl)phenyl]butanamide
• DTXSID30602692
• 918810-69-2
• SCHEMBL4599428
• CS-0248855
• N-(3-(Aminomethyl)phenyl)butyramide
• AKOS000155985
• IBKRIBSFDHCCTA-UHFFFAOYSA-N
• EN300-41669

• Inchi： 1S/C11H16N2O/c1-2-4-11(14)13-10-6-3-5-9(7-10)8-12/h3,5-7H,2,4,8,12H2,1H3,(H,13,14)
• InChI Key： IBKRIBSFDHCCTA-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC=C(CN)C=1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on Butanamide, N-[3-(aminomethyl)phenyl]-

Comprehensive Overview of Butanamide, N-[3-(aminomethyl)phenyl]- (CAS No. 918810-69-2)

Butanamide, N-[3-(aminomethyl)phenyl]- (CAS No. 918810-69-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development. The compound's aminomethylphenyl moiety makes it a valuable building block for designing novel therapeutic agents.

In recent years, the demand for Butanamide, N-[3-(aminomethyl)phenyl]- has surged due to its relevance in addressing modern healthcare challenges. For instance, its derivatives are being explored for their role in targeting neurological disorders, a hot topic in medical research. With the rise of neurodegenerative diseases like Alzheimer's and Parkinson's, scientists are actively searching for compounds that can modulate key biological pathways. The CAS No. 918810-69-2 compound, with its versatile reactivity, offers promising avenues for such investigations.

Another area where Butanamide, N-[3-(aminomethyl)phenyl]- is making waves is in the field of precision medicine. As personalized treatments gain traction, the need for tailored molecular scaffolds has never been higher. This compound's ability to integrate into larger pharmacophores makes it a candidate for developing patient-specific therapies. Online searches for "Butanamide derivatives in precision medicine" or "CAS 918810-69-2 applications" reflect this growing interest, highlighting its potential to revolutionize treatment paradigms.

The synthesis and characterization of Butanamide, N-[3-(aminomethyl)phenyl]- also align with the global push toward sustainable chemistry. Laboratories are increasingly adopting green synthesis methods to minimize environmental impact. Researchers are investigating eco-friendly routes to produce this compound, addressing queries like "green synthesis of Butanamide derivatives" or "sustainable production of CAS 918810-69-2." Such efforts not only enhance the compound's appeal but also contribute to the broader goal of sustainable industrial practices.

From a commercial perspective, Butanamide, N-[3-(aminomethyl)phenyl]- is gaining traction in the fine chemicals market. Its applications extend beyond pharmaceuticals to include agrochemicals and material science. Companies specializing in custom synthesis often list this compound in their portfolios, catering to clients searching for "high-purity Butanamide intermediates" or "CAS 918810-69-2 suppliers." The compound's versatility and reliability make it a staple in high-value chemical manufacturing.

In conclusion, Butanamide, N-[3-(aminomethyl)phenyl]- (CAS No. 918810-69-2) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with its relevance to contemporary research trends, ensure its continued prominence in scientific and industrial circles. Whether in drug development, sustainable chemistry, or precision medicine, this compound exemplifies the dynamic nature of modern chemical research.